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Compound of Interest

Compound Name: Lyngbyatoxin-d8

Cat. No.: B1157114 Get Quote

A Resource for Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive comparison of certified reference materials (CRMs) and

analytical standards available for the detection and quantification of lyngbyatoxins. The

accurate analysis of these potent cyanotoxins is paramount for ensuring food safety,

conducting environmental monitoring, and advancing toxicological research. This document

provides detailed specifications of available standards and outlines validated experimental

protocols to support analytical testing.

Data Presentation: A Comparative Overview of
Lyngbyatoxin Standards
The following table provides a detailed comparison of a certified reference material for

Lyngbyatoxin-A, a CRM for Lyngbya wollei Toxin 1 (LWTX1), and other commercially available

analytical standards for Lyngbyatoxin-A.
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Feature
Lyngbyatoxin-A

CRM (Cayman

Chemical)

Lyngbya wollei

Toxin 1

(LWTX1) CRM

(NRC)[1][2]

Lyngbyatoxin-A

Analytical

Standard

(AChemBlock)

[3]

Lyngbyatoxin-A

Analytical

Standard

(MedKoo

Biosciences)

Product Name

Teleocidin A1

(Lyngbyatoxin A)

(CRM)

CRM-LWTX1[1]

[2]

Lyngbyatoxin

A[3]
Lyngbyatoxin A

Supplier
Cayman

Chemical

National

Research

Council Canada

(NRC)

AChemBlock
MedKoo

Biosciences

CAS Number 70497-14-2 200816-95-1[1] 70497-14-2[3] 70497-14-2

Certification

ISO 17034:2016,

ISO/IEC

17025:2017[4]

ISO/IEC 17025,

ISO Guide 34[1]
Not specified Not specified

Format
1 mg/ml solution

in acetonitrile[4]

11.0 ± 0.7

µmol/L solution

in aqueous

acetic acid (17

µM, pH 5)[1][2]

Solid[3] Solid powder

Purity
Corrected Purity:

99.54%[4]

Certified

concentration[1]
97%[3] >98%

Uncertainty

± 0.013 mg/ml

(Expanded

Uncertainty, k=2)

[4]

± 0.7 µmol/L

(Expanded

Uncertainty)[1]

Not specified Not specified

Storage -20°C[4]
-12°C or

below[1]

0 - 4°C (short

term), -20°C

(long term)

0 - 4°C (short

term), -20°C

(long term)

Traceability
Traceable to SI

units[4]

Traceable to SI

units[1]
Not specified Not specified
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Experimental Protocols
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for

the precise and sensitive quantification of lyngbyatoxins. The following sections detail

established methodologies for sample preparation and instrumental analysis.

Sample Preparation
a) Shellfish Tissue

This protocol is based on a validated method for the extraction of Lyngbyatoxin-A from shellfish

matrices.

Ensure shellfish tissue is thoroughly homogenized.

Accurately weigh 2 g of the homogenized tissue into a 50 mL polypropylene centrifuge tube.

Add 18 mL of a freshly prepared solution of 90% methanol containing 0.1% formic acid.

Vortex the mixture vigorously to ensure complete extraction.

Centrifuge the sample at 4,000 x g for 10 minutes to pellet solid material.

Carefully collect the supernatant.

Filter the extract through a 0.22 µm syringe filter directly into an autosampler vial for

subsequent LC-MS/MS analysis.

b) Algal Mats (e.g., Lyngbya sp.)

This protocol is optimized for the extraction of Lyngbya wollei toxins from cyanobacterial

biomass.[3][5]

Freeze-dry (lyophilize) the algal mat sample until a constant weight is achieved.

Weigh between 25-300 mg of the dried algal material into a suitable centrifuge tube.[5]

Add 10 mL of 0.1 M acetic acid to the tube.[5]
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To ensure efficient cell lysis and toxin extraction, sonicate the sample for 15 minutes.[5]

Centrifuge the suspension at 4,000 x g for 10 minutes.

Collect the resulting supernatant and pass it through a 0.45-micron nylon filter into an

autosampler vial, ready for LC-MS/MS analysis.[5]

LC-MS/MS Analysis
The following instrumental parameters provide a robust starting point for method development

and may be adapted based on the specific LC-MS/MS system employed.

a) For Lyngbyatoxin-A in Shellfish

LC System: An Ultra-High-Performance Liquid Chromatography (UPLC) system is

recommended.

Column: A C8 reversed-phase column (e.g., 1.7 µm particle size, 50 x 2.1 mm) is suitable.

Mobile Phase A: Milli-Q water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

Initial conditions: 60% B.

Linear gradient to 90% B over 2.5 minutes.

Hold at 90% B for 1 minute.

Return to initial conditions of 60% B and allow for column equilibration for 1.4 minutes.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

MS System: A triple quadrupole mass spectrometer equipped with a positive mode

electrospray ionization (ESI) source.
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Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion

transitions for Lyngbyatoxin-A.

b) For Lyngbya wollei Toxins in Algal Mats[3][5]

LC System: A UPLC system is recommended.[5]

Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., BEH Amide,

1.7 µm, 2.1 x 150 mm) is effective for separating these polar toxins.[3][5]

Mobile Phase A: An aqueous solution of 5.6 mM formate buffer, adjusted to pH 3.5.[3][5]

Mobile Phase B: A solution of 95:5 acetonitrile:water containing 5.6 mM formate buffer, at pH

3.5.[3][5]

Gradient Elution:

Hold at 80% B for the first minute.[3][5]

Ramp to 60% B over the next 3 minutes.[3][5]

Maintain 60% B for 2 minutes.[3][5]

At 7 minutes, return to the initial 80% B and allow for re-equilibration for 8 minutes.[3][5]

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS System: A triple quadrupole or a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer

with a positive ESI source.[3][5]

Detection: MRM of the specific precursor and product ions for LWT1 and its analogues.

Mandatory Visualization
The following diagrams provide a visual representation of the analytical workflow and the

primary signaling pathway activated by Lyngbyatoxin-A.
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Caption: Experimental workflow for Lyngbyatoxin analysis.
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Caption: Lyngbyatoxin-A signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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